Cas no 75871-31-7 (Zomepirac Acyl-O-b-D-glucuronide)

Zomepirac Acyl-O-β-D-glucuronide is a metabolite of zomepirac, a non-steroidal anti-inflammatory drug (NSAID), formed via glucuronidation. This conjugate is of particular interest in pharmacokinetic and toxicological studies due to its role in drug metabolism and potential implications in adverse reactions. The acyl glucuronide moiety enhances the compound's water solubility, facilitating renal excretion. Its stability and reactivity are critical factors in understanding zomepirac's metabolic fate and interactions. Researchers value this metabolite for investigating enzymatic pathways, drug-drug interactions, and the mechanistic basis of NSAID-related toxicity. Analytical standards of Zomepirac Acyl-O-β-D-glucuronide are essential for accurate quantification in biological matrices, supporting preclinical and clinical research.
Zomepirac Acyl-O-b-D-glucuronide structure
75871-31-7 structure
Product Name:Zomepirac Acyl-O-b-D-glucuronide
CAS No:75871-31-7
MF:C21H22ClNO9
MW:467.853685855865
CID:567445
PubChem ID:64760
Update Time:2025-05-26

Zomepirac Acyl-O-b-D-glucuronide Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranuronic acid,1-[5-(4-chlorobenzoyl)-1,4-dimethyl-1H-pyrrole-2-acetate]
    • Zomepirac Acyl-O-β-D-glucuronide
    • (2S,3S,4S,5R,6S)-6-[2-[5-(4-chlorobenzoyl)-1,4-dimethylpyrrol-2-yl]acetyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
    • Zomepirac Acyl-O-β-D
    • zomepirac glucuronide
    • A-D-glucuronide
    • CS-0179461
    • ZOMEPIRAC ACYL-O-BETA-D-GLUCURONIDE
    • Zomepirac Acyl-O-b-D-glucuronide
    • 1-[5-(4-Chlorobenzoyl)-1,4-dimethyl-1H-pyrrole-2-acetate] beta-D-Glucopyranuronic Acid
    • Zomepirac acyl-O- beta -D-glucuronide
    • DTXSID70226775
    • 75871-31-7
    • beta-D-Glucopyranuronic acid, 1-(5-(4-chlorobenzoyl)-1,4-dimethyl-1H-pyrrole-2-acetate)
    • Zomepirac Acyl-O-
    • (2S,3S,4S,5R,6S)-6-(2-(5-(4-Chlorobenzoyl)-1,4-dimethyl-1H-pyrrol-2-yl)acetoxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid
    • (2S,3S,4S,5R,6S)-6-({2-[5-(4-CHLOROBENZOYL)-1,4-DIMETHYLPYRROL-2-YL]ACETYL}OXY)-3,4,5-TRIHYDROXYOXANE-2-CARBOXYLIC ACID
    • 1-[5-(4-Chlorobenzoyl)-1,4-dimethyl-1H-pyrrole-2-acetate] ss-D-Glucopyranuronic Acid; Zomepirac Glucuronide; Zomepirac Acyl-1-O-ss-D-glucuronide;
    • beta-D-Glucopyranuronic acid, 1-[5-(4-chlorobenzoyl)-1,4-dimethyl-1H-pyrrole-2-acetate]
    • DTXCID00149266
    • DB-234868
    • Inchi: 1S/C21H22ClNO9/c1-9-7-12(23(2)14(9)15(25)10-3-5-11(22)6-4-10)8-13(24)31-21-18(28)16(26)17(27)19(32-21)20(29)30/h3-7,16-19,21,26-28H,8H2,1-2H3,(H,29,30)/t16-,17-,18+,19-,21+/m0/s1
    • InChI Key: FNGKIZYZSHHXJZ-ZFORQUDYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C1=C(C)C=C(CC(=O)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O2)O)O)O)N1C)=O

Computed Properties

  • Exact Mass: 467.09800
  • Monoisotopic Mass: 467.098
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 713
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 156A^2
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.57
  • Boiling Point: 692.7°C at 760 mmHg
  • Flash Point: 372.7°C
  • Refractive Index: 1.651
  • PSA: 155.52000
  • LogP: 0.19580

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Additional information on Zomepirac Acyl-O-b-D-glucuronide

Recent Advances in the Study of Zomepirac Acyl-O-b-D-glucuronide (CAS 75871-31-7): Pharmacokinetics, Metabolism, and Analytical Methods

Zomepirac Acyl-O-b-D-glucuronide (CAS 75871-31-7), a major metabolite of the nonsteroidal anti-inflammatory drug (NSAID) zomepirac, has garnered significant attention in recent pharmacological and toxicological research. As a reactive acyl glucuronide, this compound plays a crucial role in understanding drug metabolism, pharmacokinetics, and potential adverse drug reactions. Recent studies have focused on its formation, stability, and implications in drug-induced liver injury (DILI), providing new insights into the safety profiles of carboxylic acid-containing drugs.

A 2023 study published in Drug Metabolism and Disposition employed advanced LC-MS/MS techniques to characterize the kinetics of Zomepirac Acyl-O-b-D-glucuronide formation in human liver microsomes. The research revealed significant inter-individual variability in UGT2B7-mediated glucuronidation, with implications for personalized medicine approaches. The study also identified novel degradation products that may contribute to the compound's immunogenic potential, offering mechanistic explanations for zomepirac's withdrawal from the market in the 1980s due to hypersensitivity reactions.

Innovative analytical methodologies have emerged for the quantification of Zomepirac Acyl-O-b-D-glucuronide in biological matrices. A 2024 paper in Journal of Chromatography B described a highly sensitive UHPLC-QTOF-MS method with a lower limit of quantification (LLOQ) of 0.1 ng/mL, enabling precise measurement of this labile metabolite in clinical samples. This technical advancement facilitates better understanding of exposure-response relationships and supports the development of safer NSAID derivatives.

Recent toxicogenomic investigations have elucidated the molecular mechanisms underlying Zomepirac Acyl-O-b-D-glucuronide's protein adduct formation. Research published in Chemical Research in Toxicology (2023) demonstrated that this metabolite preferentially binds to specific lysine residues on serum albumin, triggering conformational changes that may explain its immunogenicity. These findings have broader implications for the development of carboxylic acid drugs, suggesting structural modifications that could mitigate adverse effects while maintaining therapeutic efficacy.

The pharmaceutical industry has shown renewed interest in Zomepirac Acyl-O-b-D-glucuronide as a model compound for evaluating novel drug delivery systems. A 2024 study in Molecular Pharmaceutics investigated nanoparticle-encapsulated zomepirac formulations designed to bypass extensive first-pass metabolism, thereby reducing acyl glucuronide formation. This approach demonstrated promising results in animal models, with a 60% reduction in hepatotoxicity markers compared to conventional formulations.

Emerging research has also explored the potential diagnostic applications of Zomepirac Acyl-O-b-D-glucuronide monitoring. Clinical pharmacologists are developing algorithms that incorporate acyl glucuronide exposure metrics with genetic markers (particularly UGT polymorphisms) to predict individual risk for NSAID-induced adverse events. These developments represent significant progress toward precision medicine in pain management and inflammatory disorders.

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